Cas no 2091101-12-9 (methyl 3-bromopyrazolo1,5-apyridine-2-carboxylate)

• Product Name: methyl 3-bromopyrazolo1,5-apyridine-2-carboxylate
• CAS No: 2091101-12-9
• MF: C₉H₇BrN₂O₂
• MW: 255.068081140518
• CID: 6223140
• PubChem ID: 131527387
• Update Time: 2025-05-20

methyl 3-bromopyrazolo1,5-apyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-bromopyrazolo1,5-apyridine-2-carboxylate
• EN300-1709480
• methyl 3-bromopyrazolo[1,5-a]pyridine-2-carboxylate
• 2091101-12-9

• Inchi： 1S/C9H7BrN2O2/c1-14-9(13)8-7(10)6-4-2-3-5-12(6)11-8/h2-5H,1H3
• InChI Key： ARVIDJRXMOUAMS-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)OC)=NN2C=CC=CC2=1

Computed Properties

• Exact Mass: 253.96909g/mol
• Monoisotopic Mass: 253.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.6Ų

Additional information on methyl 3-bromopyrazolo1,5-apyridine-2-carboxylate

Methyl 3-bromopyrazolo[1,5-a]pyridine-2-carboxylate (CAS No. 2091101-12-9): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-bromopyrazolo[1,5-a]pyridine-2-carboxylate (CAS No. 2091101-12-9) is a significant intermediate in the realm of pharmaceutical synthesis, playing a pivotal role in the development of novel therapeutic agents. This compound, characterized by its brominated pyrazolo[1,5-a]pyridine core, has garnered considerable attention due to its structural versatility and potential applications in drug discovery.

The molecular structure of methyl 3-bromopyrazolo[1,5-a]pyridine-2-carboxylate consists of a fused heterocyclic system, combining a pyrazole ring with a pyridine moiety. The presence of a bromine atom at the 3-position enhances its reactivity, making it an invaluable building block for further functionalization. This feature is particularly useful in cross-coupling reactions, which are fundamental to constructing complex molecular architectures.

In recent years, the pharmaceutical industry has witnessed a surge in the use of heterocyclic compounds due to their diverse biological activities. Pyrazolo[1,5-a]pyridines, in particular, have been extensively studied for their potential as kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The brominated derivative of this scaffold offers an additional layer of modularity, allowing chemists to tailor the compound's properties for specific therapeutic targets.

One of the most compelling aspects of methyl 3-bromopyrazolo[1,5-a]pyridine-2-carboxylate is its utility in Suzuki-Miyaura cross-coupling reactions. This palladium-catalyzed reaction enables the formation of carbon-carbon bonds between aryl or vinyl halides and boronic acids. The bromine atom at the 3-position facilitates this transformation, making it an ideal precursor for constructing more complex molecules. Such reactions are widely employed in the synthesis of biaryl compounds, which are prevalent in many active pharmaceutical ingredients (APIs).

The compound's application extends beyond simple coupling reactions. It serves as a precursor for more sophisticated transformations, including Buchwald-Hartwig amination and Heck reactions. These reactions allow for the introduction of various nitrogen-containing functional groups, expanding the chemical space available for drug design. The ability to modify the pyrazolo[1,5-a]pyridine core in multiple ways makes it a cornerstone in medicinal chemistry.

Recent studies have highlighted the role of methyl 3-bromopyrazolo[1,5-a]pyridine-2-carboxylate in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are critical mediators of cellular communication and are often implicated in various diseases. By designing molecules that disrupt these interactions, researchers aim to develop novel therapeutic strategies. The structural flexibility of this compound allows for the optimization of binding affinity and selectivity against specific PPI targets.

The synthesis of methyl 3-bromopyrazolo[1,5-a]pyridine-2-carboxylate typically involves multi-step organic transformations starting from commercially available precursors. Key steps include cyclization reactions to form the pyrazolo[1,5-a]pyridine ring system followed by bromination at the 3-position. The ester functionality at the 2-position is introduced through carboxylation or esterification techniques. These synthetic routes highlight the compound's accessibility while maintaining high yields and purity levels suitable for pharmaceutical applications.

The growing interest in fragment-based drug design has also positioned methyl 3-bromopyrazolo[1,5-a]pyridine-2-carboxylate as a valuable scaffold for generating lead compounds. Fragment-based approaches involve identifying small molecular fragments that bind to target proteins and then combining these fragments into larger molecules with enhanced activity. The structural features of this compound make it an excellent candidate for such strategies.

In conclusion, methyl 3-bromopyrazolo[1,5-a]pyridine-2-carboxylate (CAS No. 2091101-12-9) is a multifaceted intermediate with broad applications in pharmaceutical synthesis. Its unique structural properties and reactivity make it indispensable in modern drug discovery efforts. As research continues to uncover new therapeutic targets and synthetic methodologies, this compound is poised to remain at the forefront of medicinal chemistry innovation.